Cas no 380476-15-3 (Methyl 2-[[3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]benzoate)
Methyl 2-[[3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-{[(2E)-3-{3-[(2-chlorobenzyl)oxy]phenyl}-2-cyanoprop-2-enoyl]amino}benzoate
- methyl 2-(3-{3-[(2-chlorophenyl)methoxy]phenyl}-2-cyanoprop-2-enamido)benzoate
- Z56832562
- METHYL 2-[((E)-3-{3-[(2-CHLOROBENZYL)OXY]PHENYL}-2-CYANO-2-PROPENOYL)AMINO]BENZOATE
- methyl 2-[[(E)-3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyanoprop-2-enoyl]amino]benzoate
- STK522816
- AKOS001009884
- 380476-15-3
- EN300-26597769
- Methyl 2-[[3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]benzoate
-
- Inchi: 1S/C25H19ClN2O4/c1-31-25(30)21-10-3-5-12-23(21)28-24(29)19(15-27)13-17-7-6-9-20(14-17)32-16-18-8-2-4-11-22(18)26/h2-14H,16H2,1H3,(H,28,29)
- InChI Key: RRJLUQINJXQXDV-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=CC=C1NC(=O)C(C#N)=CC1=CC=CC(OCC2=CC=CC=C2Cl)=C1
Computed Properties
- Exact Mass: 446.1033348g/mol
- Monoisotopic Mass: 446.1033348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 731
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 88.4Ų
Experimental Properties
- Density: 1.331±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 669.0±55.0 °C(Predicted)
- pka: 10.43±0.70(Predicted)
Methyl 2-[[3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26597769-0.05g |
380476-15-3 | 90% | 0.05g |
$246.0 | 2023-09-13 |
Methyl 2-[[3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]benzoate Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on Methyl 2-[[3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]benzoate
Recent Advances in the Study of Methyl 2-[[3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]benzoate (CAS: 380476-15-3)
In recent years, the compound Methyl 2-[[3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]benzoate (CAS: 380476-15-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.
The primary focus of recent studies has been on the compound's role as a modulator of specific biological pathways. Researchers have identified that Methyl 2-[[3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]benzoate exhibits potent inhibitory effects on certain enzymes involved in inflammatory and oncogenic processes. In vitro and in vivo experiments have demonstrated its ability to suppress the activity of key signaling molecules, making it a promising candidate for the development of novel anti-inflammatory and anti-cancer therapies.
One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which explored the compound's interaction with the NF-κB signaling pathway. The study revealed that Methyl 2-[[3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]benzoate effectively inhibits the phosphorylation of IκBα, thereby preventing the nuclear translocation of NF-κB and subsequent expression of pro-inflammatory cytokines. This mechanism suggests its potential utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Further investigations into the compound's pharmacokinetic properties have also been conducted. A recent pharmacokinetic study highlighted its relatively high oral bioavailability and favorable metabolic stability, which are critical attributes for its development as an oral therapeutic agent. However, challenges such as its solubility and potential off-target effects remain areas of active research. Efforts are underway to optimize the compound's chemical structure to enhance its efficacy and reduce adverse effects.
In addition to its therapeutic potential, Methyl 2-[[3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]benzoate has also been studied for its role in chemical biology as a tool compound. Its ability to selectively modulate specific pathways makes it a valuable probe for understanding the molecular mechanisms underlying various diseases. Researchers have utilized this compound to dissect the roles of certain kinases and transcription factors in cellular processes, providing insights that could lead to the identification of new drug targets.
Despite the promising findings, several gaps in knowledge remain. For instance, the long-term safety profile of the compound in animal models and humans has yet to be fully elucidated. Additionally, the exact structural determinants of its biological activity are still under investigation. Future research directions may include the synthesis of derivatives to improve selectivity and potency, as well as comprehensive toxicology studies to assess its suitability for clinical development.
In conclusion, Methyl 2-[[3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]benzoate (CAS: 380476-15-3) represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its demonstrated biological activities and potential therapeutic applications underscore the importance of continued research. As scientists work to address the remaining challenges, this compound may pave the way for the development of innovative treatments for a range of diseases.
380476-15-3 (Methyl 2-[[3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)